Cas no 20857-18-5 (3-Pyridinecarboxaldehyde,2-acetyl-)

• Product Name: 3-Pyridinecarboxaldehyde,2-acetyl-
• CAS No: 20857-18-5
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 241693
• PubChem ID: 45083669
• Update Time: 2025-04-19

3-Pyridinecarboxaldehyde,2-acetyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde,2-acetyl-
• Nicotinaldehyde,2-acetyl- (8CI)
• 2-Acetylnicotinaldehyde
• 20857-18-5
• 2-ACETYLPYRIDINE-3-CARBALDEHYDE
• 2-Acetyl-3-pyridinecarboxaldehyde
• DTXSID301299500
• Nicotinaldehyde, 2-acetyl- (8CI)

• Inchi： 1S/C8H7NO2/c1-6(11)8-7(5-10)3-2-4-9-8/h2-5H,1H3
• InChI Key： ZWBBRZOKGQTGPZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C=O)=CC=CN=1

Computed Properties

• Exact Mass: 149.04771
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 47.03